N1-(4-chlorobenzyl)-N2-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-N'-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]oxamide
• InChI: InChI=1S/C19H19ClN6O3/c1-10-8-15(26(25-10)19-22-12(3)11(2)16(27)24-19)23-18(29)17(28)21-9-13-4-6-14(20)7-5-13/h4-8H,9H2,1-3H3,(H,21,28)(H,23,29)(H,22,24,27)
• InChI Key: UZPRTTFOPUOKFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NCC2=CC=C(C=C2)Cl)C3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C19H19ClN6O3
• Molecular Weight: 414.8 g/mol
• CAS No.: 1014005-90-3

Description

N1-(4-chlorobenzyl)-N2-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C19H19ClN6O3 and its molecular weight is 414.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation of Biological Activities

Synthesis of Pyrimidine Linked Pyrazole Heterocyclics : Research into pyrimidine linked pyrazole heterocyclics has shown significant insecticidal and antibacterial potential. These compounds, synthesized through microwave irradiative cyclocondensation, have demonstrated effectiveness against specific insects and microorganisms, indicating their potential in pest control and antimicrobial applications (Deohate & Palaspagar, 2020).

Characterization and Bioactivity of Pyrazole Derivatives : Another study focused on synthesizing and characterizing pyrazole derivatives, identifying significant antitumor, antifungal, and antibacterial properties. This research contributes to the understanding of the structure-activity relationship, crucial for developing new pharmacophores for cancer and microbial infections treatment (Titi et al., 2020).

Antibacterial Activities of Schiff Bases : Schiff bases derived from aminophenazone, containing the pyrazole moiety, have shown moderate to good antibacterial activity against several bacterial strains. This suggests their potential as lead compounds in developing new antibacterial agents (Asiri & Khan, 2010).

Catalytic and Chemical Applications

Catalytic Action of Azolium Salts : The catalytic activity of azolium salts in the aroylation of pyrazolo[3,4-d]pyrimidines with aromatic aldehydes highlights the utility of such compounds in synthetic organic chemistry. This research offers insights into novel synthetic pathways and the development of efficient catalysts (Miyashita et al., 1990).

Metal Complexes as Catalysts for Ethylene Oligomerization : Metal complexes involving pyrazole derivatives have shown effectiveness as catalysts in ethylene oligomerization reactions. The study's findings on solvent and co-catalyst roles in product distribution can inform industrial processes and catalytic system optimizations (Nyamato et al., 2014).